Cas no 101906-05-2 (4-Trifluoromethylphenylglyoxal)

• Product Name: 4-Trifluoromethylphenylglyoxal
• CAS No: 101906-05-2
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD05664098
• CID: 233794
• PubChem ID: 2783285
• Update Time: 2025-04-19

4-Trifluoromethylphenylglyoxal Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethylphenylglyoxal hydrate
• 2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde hydrate
• Ethanone,2,2-dihydroxy-1-[4-(trifluoromethyl)phenyl]-
• 2,2'-Dihydroxy-3,5,3',5'-tetra-tert.-butyl-triphenylmethan
• 2,2-dihydroxy-4'-(trifluoromethyl)-acetophenone
• CTK2A7594
• 2-Oxo-2-(4-(trifluoromethyl)
• 4-(TRIFLUOROMETHYL)PHENYLGLYOXAL HYDRATE
• 4-TRIFLUOROMETHYLPHENYLGLYOXAL HYDRATE, 95+%
• FT-0767424
• 2-OXO-2-(4-(TRIFLUOROMETHYL)PHENYL)ACETALDEHYDEHYDRATE
• J-513928
• DS-3502
• AB48662
• 1049746-22-6
• 2-oxo-2-[4-(trifluoromethyl)phenyl]acetaldehyde;hydrate
• XFHIKQUDYLBELB-UHFFFAOYSA-N
• 101906-05-2
• 2-oxo-2-[4-(trifluoromethyl)phenyl]acetaldehyde Hydrate
• AKOS005254482
• SB85334
• Ethanone, 2,2-dihydroxy-1-[4-(trifluoromethyl)phenyl]-
• 4-Trifluoromethylphenylglyoxal

• MDL： MFCD05664098
• Inchi： 1S/C9H5F3O2.H2O/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13;/h1-5H;1H2
• InChI Key： XFHIKQUDYLBELB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C=O)=O)=CC=1)(F)F.O

Computed Properties

• Exact Mass: 202.02415
• Monoisotopic Mass: 220.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2

Experimental Properties

• Density: 1.331
• Boiling Point: 223.3°C at 760 mmHg
• Flash Point: 84.1 °C
• Refractive Index: 1.458
• PSA: 65.64
• LogP: 1.19880

4-Trifluoromethylphenylglyoxal Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C